5-Hydroxy-1H-indazole-4-carbonitrile

• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 5-hydroxy-1H-indazole-4-carbonitrile
• InChI: InChI=1S/C8H5N3O/c9-3-5-6-4-10-11-7(6)1-2-8(5)12/h1-2,4,12H,(H,10,11)
• InChI Key: CAHDRKLRNMMFOA-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C2=C1NN=C2)C#N)O

Description

5-Hydroxy-1H-indazole-4-carbonitrile is a useful research compound. Its molecular formula is C8H5N3O and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (1.5 ml) was added dropwise to a solution of 1-tetrahydro-2H-pyran-2-yl-5-(tetrahydro-2H-pyran-2-yloxy)-1H-indazole-4-carbonitrile (227 mg, 0.693 mmol) in dichloromethane (6.5 ml) at room temperature, and the resulting mixture was stirred for 1.5 hours while being maintained at room temperature. The reaction solution was diluted with ethyl acetate and adjusted to pH 7 with a saturated aqueous sodium hydrogencarbonate solution, followed by partition and extraction. The organic layer was washed with a saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then filtered, and the filtrate was concentrated under reduced pressure to obtain a crude product. The crude product was purified by a silica gel column chromatography (eluent: hexane/ethyl acetate) to obtain 5-hydroxy-1H-indazole-4-carbonitrile (108 mg, 98%).